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Compound of Interest

Compound Name: 6-Amino-1-methyl-5-nitrosouracil

Cat. No.: B114625 Get Quote

For Immediate Reference by Laboratory Professionals

This document provides critical safety protocols and logistical plans for the handling and

disposal of 6-Amino-1-methyl-5-nitrosouracil (CAS No. 6972-78-7). The following procedures

are designed to ensure the safety of researchers, scientists, and drug development

professionals.

Hazard Identification and Personal Protective
Equipment
6-Amino-1-methyl-5-nitrosouracil is classified as a hazardous substance that can cause skin

irritation, serious eye irritation, and respiratory irritation.[1][2][3][4] Adherence to the following

personal protective equipment (PPE) guidelines is mandatory to minimize exposure risk.
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Hazard Classification GHS Pictogram
Required Personal
Protective Equipment

Skin Irritation (Category 2)[2]

[3]

Gloves: Appropriate protective

gloves to prevent skin

exposure.[1][5] Clothing: Wear

appropriate protective work

clothing.[1][5]

Serious Eye Irritation

(Category 2)[2][3]

Eye Protection: Chemical

safety glasses or eyeshields.

[1][6]

Specific Target Organ Toxicity -

Single Exposure (Category 3),

Respiratory System[2][3]

Respiratory Protection: Use a

NIOSH/MSHA or European

Standard EN 149 approved

respirator if exposure limits are

exceeded or if irritation is

experienced. A dust mask

(type N95) is recommended.[5]

[6]

Operational Plan: Step-by-Step Handling Procedure
Strict adherence to the following operational steps is crucial for the safe handling of 6-Amino-
1-methyl-5-nitrosouracil.

1. Engineering Controls and Preparation:

Work in a well-ventilated area. Use a process enclosure or local exhaust ventilation to control

airborne levels.[1]

Ensure a safety shower and eye bath are readily accessible.[1][2]

Before starting, ensure all required PPE is correctly worn.[2]

2. Handling the Compound:
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Avoid breathing dust, vapor, mist, or gas.[2][5]

Avoid contact with skin and eyes.[5]

Store the compound in a cool, dry place in a tightly closed container.[5]

3. In Case of Exposure:

Eyes: Immediately rinse with plenty of water for at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical attention.[1][2][5]

Skin: Instantly wash with soap and plenty of water. Remove contaminated clothing. Seek

medical attention.[1][2][5]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.[1][5]

Ingestion: Wash out the mouth with water. Do NOT induce vomiting. Seek medical attention.

[1][2][5]

Disposal Plan
Proper disposal of 6-Amino-1-methyl-5-nitrosouracil and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Treatment: This material must be handed over to a specialized hazardous waste

disposer.[2] It should not be disposed of with municipal waste.[2]

Regulatory Compliance: Consult state, local, or national regulations for proper disposal

methods.[2]

Contaminated Packaging: Dispose of contaminated packaging in the same manner as the

unused product.[2]

Environmental Precautions: Do not let the product enter drains, surface water, or ground

water systems.[1][2]
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Experimental Workflow Diagram
The following diagram illustrates the standard workflow for handling 6-Amino-1-methyl-5-
nitrosouracil in a laboratory setting.
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Caption: Workflow for Safe Handling of 6-Amino-1-methyl-5-nitrosouracil.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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